Cas no 91777-04-7 (2,5-Cyclohexadiene-1,4-dione, 3,5-diphenyl-2-[(3-silylpropyl)amino]-)

• Product name: 2,5-Cyclohexadiene-1,4-dione, 3,5-diphenyl-2-[(3-silylpropyl)amino]-
• CAS No: 91777-04-7
• MF: C₂₁H₂₁NO₂Si
• MW: 347.482446432114
• CID: 1971278
• PubChem ID: 71328480

2,5-Cyclohexadiene-1,4-dione, 3,5-diphenyl-2-[(3-silylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 3,5-diphenyl-2-[(3-silylpropyl)amino]-
• 3,5-diphenyl-2-(3-silylpropylamino)cyclohexa-2,5-diene-1,4-dione
• 2~4~-[(3-Silylpropyl)amino][1~1~,2~1~:2~3~,3~1~-terphenyl]-2~2~,2~5~-dione
• DTXSID80757429
• 91777-04-7

• Inchi： InChI=1S/C21H21NO2Si/c23-18-14-17(15-8-3-1-4-9-15)21(24)19(16-10-5-2-6-11-16)20(18)22-12-7-13-25/h1-6,8-11,14,22H,7,12-13H2,25H3
• InChI Key： CLVLFIKGNAQGEX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(=O)C(=C(C2=O)C3=CC=CC=C3)NCCC[SiH3]

Computed Properties

• Exact Mass: 347.134155447Da
• Monoisotopic Mass: 347.134155447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17000
• LogP: 2.78740